Cas no 2770359-85-6 (4-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride)

• Product Name: 4-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride
• CAS No: 2770359-85-6
• MF: C₁₁H₁₇ClF₃N
• MW: 255.707592725754
• CID: 5930196
• PubChem ID: 165465755
• Update Time: 2025-06-10

4-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37395416
• EN300-37466873
• 2770359-85-6
• 4-[3-(trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride
• 4-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride

• Inchi： 1S/C11H16F3N.ClH/c12-11(13,14)10-5-9(6-10,7-10)8-1-3-15-4-2-8;/h8,15H,1-7H2;1H
• InChI Key： XBHUNQBFONTGCC-UHFFFAOYSA-N
• SMILES： Cl.FC(C12CC(C3CCNCC3)(C1)C2)(F)F

Computed Properties

• Exact Mass: 255.1001617g/mol
• Monoisotopic Mass: 255.1001617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride

Comprehensive Overview of 4-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride (CAS No. 2770359-85-6)

The compound 4-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride (CAS No. 2770359-85-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique bicyclo[1.1.1]pentane scaffold, combined with the trifluoromethyl group, makes it a valuable building block for drug discovery and material science applications. Researchers are increasingly exploring its potential in addressing challenges related to bioavailability, metabolic stability, and target selectivity.

One of the most intriguing aspects of this compound is its structural rigidity, imparted by the bicyclo[1.1.1]pentane core. This feature is particularly relevant in the context of modern drug design, where three-dimensional (3D) molecular frameworks are sought after to improve binding affinity and reduce off-target effects. The incorporation of a trifluoromethyl group further enhances its lipophilicity and metabolic resistance, making it a promising candidate for the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties. The 4-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride exemplifies this trend, as its trifluoromethyl moiety can significantly alter electronic and steric properties. This has led to its exploration in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, which are among the hottest topics in contemporary medicinal chemistry.

Another area where this compound is making waves is in the field of agrochemicals. The bicyclo[1.1.1]pentane structure is being investigated for its potential to improve the efficacy of pesticides and herbicides. Its ability to confer resistance to enzymatic degradation while maintaining low environmental persistence aligns with the industry's push toward sustainable chemistry. This is particularly relevant given the increasing regulatory scrutiny on traditional agrochemicals.

From a synthetic chemistry perspective, the preparation of 4-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride presents both challenges and opportunities. The bicyclo[1.1.1]pentane ring system requires specialized methodologies, such as photocatalysis or transition metal-catalyzed reactions, to achieve high yields and selectivity. Recent advancements in C-H functionalization and late-stage fluorination have opened new avenues for its scalable production, which is critical for industrial applications.

The compound's potential extends beyond traditional small-molecule therapeutics. Its unique properties are being explored in bioconjugation and chemical biology tools, where it can serve as a versatile handle for labeling and probing biological systems. This aligns with the broader trend of integrating synthetic chemistry with precision medicine and diagnostics.

In summary, 4-[3-(Trifluoromethyl)bicyclo[1.1.1]pentan-1-yl]piperidine hydrochloride (CAS No. 2770359-85-6) represents a fascinating intersection of structural innovation and functional versatility. Its applications span drug discovery, agrochemical development, and chemical biology, making it a compound of enduring interest to researchers across multiple disciplines. As the demand for novel molecular scaffolds continues to rise, this compound is poised to play a pivotal role in shaping the future of small-molecule therapeutics and beyond.